Cas no 1361876-57-4 (5-(2,5-Dichlorophenyl)pyrimidine)

• Product Name: 5-(2,5-Dichlorophenyl)pyrimidine
• CAS No: 1361876-57-4
• MF: C₁₀H₆Cl₂N₂
• MW: 225.074039936066
• CID: 4826532
• Update Time: 2025-05-22

5-(2,5-Dichlorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dichlorophenyl)pyrimidine
• 5-(2,5-Dichlorophenyl)pyrimidine

• Inchi： 1S/C10H6Cl2N2/c11-8-1-2-10(12)9(3-8)7-4-13-6-14-5-7/h1-6H
• InChI Key： CPOQJRBHCMKNHX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CN=CN=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(2,5-Dichlorophenyl)pyrimidine

5-(2,5-Dichlorophenyl)pyrimidine (CAS 1361876-57-4): A Versatile Building Block in Pharmaceutical and Material Science

5-(2,5-Dichlorophenyl)pyrimidine (CAS 1361876-57-4) is an important heterocyclic compound that has gained significant attention in recent years due to its versatile applications in pharmaceutical research and material science. This chlorinated pyrimidine derivative serves as a crucial building block in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of 5-(2,5-Dichlorophenyl)pyrimidine features a pyrimidine ring substituted at the 5-position with a 2,5-dichlorophenyl group. This unique arrangement contributes to its interesting electronic properties and makes it a valuable intermediate in organic synthesis. Researchers have particularly focused on its potential in creating small molecule drugs, with several studies highlighting its role in the development of compounds targeting various disease pathways.

In the pharmaceutical industry, 5-(2,5-Dichlorophenyl)pyrimidine CAS 1361876-57-4 has emerged as a key intermediate for the synthesis of potential anticancer agents. Recent trends in drug discovery show increasing interest in pyrimidine-based compounds due to their ability to modulate protein-protein interactions and enzyme activities. The compound's structural features make it particularly suitable for creating molecules that can interact with ATP-binding sites of various kinases, a hot topic in current cancer research.

Beyond pharmaceutical applications, this compound has shown promise in material science applications. Its conjugated system and electron-withdrawing chlorine substituents make it interesting for developing organic electronic materials. Researchers are exploring its potential in creating novel organic semiconductors and photovoltaic materials, areas that are currently receiving significant attention due to the growing demand for sustainable energy solutions.

The synthesis of 5-(2,5-Dichlorophenyl)pyrimidine typically involves palladium-catalyzed cross-coupling reactions, a method that has become increasingly important in modern organic chemistry. Recent advancements in green chemistry approaches have led to more efficient synthetic routes for such compounds, addressing growing concerns about environmental sustainability in chemical production.

Quality control and characterization of 5-(2,5-Dichlorophenyl)pyrimidine CAS 1361876-57-4 are crucial aspects for researchers and manufacturers. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure the compound's purity and structural integrity. These quality assurance measures are particularly important given the compound's applications in sensitive areas like drug development.

Market demand for high-purity pyrimidine derivatives like this compound has been steadily increasing, driven by the expanding pharmaceutical and materials research sectors. Suppliers specializing in custom organic synthesis have reported growing interest in this and related compounds, particularly from research institutions and biotechnology companies engaged in drug discovery programs.

Recent scientific literature reveals that modifications of the 5-(2,5-Dichlorophenyl)pyrimidine structure can lead to compounds with diverse biological activities. This has sparked interest in its potential applications beyond oncology, including possible uses in treating inflammatory diseases and neurological disorders. Such broad applicability makes it a valuable scaffold in medicinal chemistry research.

Storage and handling of 5-(2,5-Dichlorophenyl)pyrimidine require standard laboratory precautions. While not classified as highly hazardous, proper storage conditions (typically cool, dry environments) are recommended to maintain its stability over extended periods. These considerations are particularly important for research laboratories and production facilities handling the compound in bulk quantities.

The future outlook for 5-(2,5-Dichlorophenyl)pyrimidine CAS 1361876-57-4 appears promising, with ongoing research continuing to uncover new potential applications. Its role as a versatile building block in both pharmaceutical and material science contexts positions it as an important compound in contemporary chemical research. As synthetic methodologies continue to advance and new biological targets are identified, the significance of this and related pyrimidine derivatives is likely to grow further in the coming years.